2-(Thiomorpholin-4-yl)benzoic acid

• IUPAC Name: 2-thiomorpholin-4-ylbenzoic acid
• InChI: InChI=1S/C11H13NO2S/c13-11(14)9-3-1-2-4-10(9)12-5-7-15-8-6-12/h1-4H,5-8H2,(H,13,14)
• InChI Key: JJPZUTUWUXCBNH-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C2=CC=CC=C2C(=O)O
• Molecular Formula: C11H13NO2S
• Molecular Weight: 223.29 g/mol

Description

Molecular Structure Analysis

The molecular structure of 2-(Thiomorpholin-4-yl)benzoic acid consists of a benzoic acid group attached to a thiomorpholine group. The InChI code for this compound is 1S/C11H13NO2S/c13-11(14)9-3-1-2-4-10(9)12-5-7-16-8-6-12/h1-4H,5-8H2,(H,13,14).

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 223.29 g/mol. The compound related to it, 4-[(thiomorpholin-4-yl)methyl]benzoic acid, has a melting point between 208 - 210 degrees Celsius.

Mechanism of Action

The mechanism of action of 2-(Thiomorpholin-4-yl)benzoic acid is not yet fully understood. However, it is believed that this compound acts as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the synthesis of prostaglandins. The inhibition of COX by this compound has been found to have a number of biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. In particular, it has been found to inhibit the synthesis of prostaglandins, which are involved in the regulation of inflammation, pain, and fever. This compound has also been found to have anti-inflammatory, analgesic, and antipyretic effects, as well as to modulate the activity of several enzymes involved in the metabolism of lipids, proteins, and carbohydrates.

Advantages and Limitations for Lab Experiments

The use of 2-(Thiomorpholin-4-yl)benzoic acid in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain, and can be synthesized in large quantities. Furthermore, it is relatively stable and can be stored for long periods of time. However, the use of this compound in laboratory experiments also has some limitations. For example, it can cause irritation of the skin and eyes, as well as respiratory irritation.

Future Directions

There are a number of potential future directions for the use of 2-(Thiomorpholin-4-yl)benzoic acid in scientific research. For example, further research could be done to investigate the mechanism of action of this compound and to identify new potential applications for the compound. In addition, further research could be done to investigate the effects of this compound on the metabolism of lipids, proteins, and carbohydrates. Finally, further research could be done to investigate the effects of this compound on the regulation of inflammation, pain, and fever.

Scientific Research Applications

2-(Thiomorpholin-4-yl)benzoic acid has been used in a wide range of scientific research applications, including the synthesis of various organic compounds, the study of the structure and properties of proteins, and the study of the mechanism of action of drugs. This compound has also been used in the study of the biochemical and physiological effects of drugs, as well as in the study of the effects of environmental toxins.